Cas no 79464-64-5 ( )

• Product Name: &nbsp
• CAS No: 79464-64-5
• MF: C₂₇H₄₅NO₂
• MW: 415.651708364487
• CID: 984702
• PubChem ID: 312827
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 79464-64-5
• Spirosolan-3-ol, (3beta,5alpha,22beta,25S)- (9CI)
• XYNPYHXGMWJBLV-UHFFFAOYSA-N
• (3beta,5alpha,25S)-spirosolan-3-ol
• Spirosolan-3-ol
• 5.alpha.-Tomatidan-3.beta.-ol
• BCP13250
• 511-98-8
• FT-0701658
• DTXSID50859106
• NSC224427
• NSC-224427
• AS-77873
• Spirosolan-3-ol, (3alpha ,22alpha -Tomatidan-3beta -ol
• NSC226903
• Spirosolan-3-ol, (3b,5a,22a,25R)-
• 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
• SCHEMBL10098324
• Spirosolan-3-ol, (3beta ,5alpha ,22beta ,25S)-
• 5alpha-Tomatidan-3beta-ol (8CI)
• Spirosolan-3-ol #
• NSC-226903
• 5a-Tomatidan-3b-ol, 8CI
• Dihydrosolasodine isomer
• 5alpha -Tomatidan-3beta -ol
• Spirosolan-3-ol,5.alpha.,22.beta.,25S)-
• DB-050182
• 77-59-8
•  

• Inchi： 1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3
• InChI Key： XYNPYHXGMWJBLV-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CN2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)O

Computed Properties

• Exact Mass: 415.345029678g/mol
• Monoisotopic Mass: 415.345029678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives